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Compound of Interest

Compound Name: Letimide Hydrochloride

Cat. No.: B1674776 Get Quote

Despite a comprehensive review of available scientific literature and databases, detailed

information regarding the application of Letimide Hydrochloride in neuropharmacology

remains elusive. This compound, also known by its synonym MA-1443, appears to be an

obscure chemical entity with no significant footprint in preclinical or clinical

neuropharmacological research.

Our extensive search did not yield any substantive data on its mechanism of action, therapeutic

uses, or specific experimental protocols related to the nervous system. Resources such as

PubChem and DrugBank provide basic chemical identifiers for Letimide Hydrochloride,

including its CAS number (21791-39-9), but lack any description of its pharmacological

properties or biological activity.[1][2]

It is crucial to distinguish Letimide Hydrochloride from similarly named but distinct

pharmaceutical agents, notably Lenalidomide and its parent compound Thalidomide. Searches

for "Letimide" are frequently confounded by results for these well-researched

immunomodulatory drugs. Lenalidomide and Thalidomide have known effects on the immune

system, including anti-inflammatory properties that are subjects of investigation in the context

of neuro-inflammatory and neurodegenerative diseases.[3][4][5][6] However, this information is

not applicable to Letimide Hydrochloride.

The absence of published research prevents the creation of the requested detailed application

notes, experimental protocols, and signaling pathway diagrams. There is no quantitative data to

summarize in tables, nor are there established experimental workflows to visualize.
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It is possible that Letimide Hydrochloride is an older, discontinued compound, a research

chemical that did not proceed to extensive study, or a substance with a history of investigation

that is not indexed in readily accessible scientific databases.

Given the current lack of available information, we are unable to provide the detailed content as

requested. Further investigation into historical or specialized chemical archives may be

necessary to uncover any potential past research on the neuropharmacological applications of

Letimide Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674776?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

